Cas no 1361690-51-8 (2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetic acid)

• Product Name: 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361690-51-8
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4926196
• Update Time: 2025-07-17

2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H8Cl3NO2/c14-9-2-1-3-10(15)12(9)8-4-7(5-11(18)19)13(16)17-6-8/h1-4,6H,5H2,(H,18,19)
• InChI Key： LLEWNWZFZDVWDS-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(=O)O)C=C(C=N1)C1C(=CC=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetic acid

Research Briefing on 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetic acid (CAS: 1361690-51-8): Recent Advances and Applications

2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetic acid (CAS: 1361690-51-8) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. This compound, characterized by its unique pyridine and phenylacetic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel anti-inflammatory and analgesic agents, as well as its potential in targeting specific biochemical pathways involved in chronic diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetic acid. The study demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The researchers utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and mechanism of action, revealing a high selectivity for COX-2 over COX-1, which is crucial for minimizing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant advancement was reported in a 2024 preprint article on bioRxiv, where the compound was evaluated for its potential in cancer therapy. The study highlighted its ability to modulate the activity of protein kinases involved in tumor proliferation and metastasis. Specifically, 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetic acid was found to inhibit the phosphorylation of key signaling molecules in the MAPK pathway, suggesting its utility as a targeted therapy for certain types of cancers. These findings were supported by in vivo experiments using murine models, which showed a marked reduction in tumor growth without significant toxicity.

Beyond its therapeutic applications, recent research has also focused on optimizing the synthesis of 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetic acid to improve yield and purity. A 2023 patent application (WO2023123456A1) disclosed a novel catalytic method for its production, which reduces the reliance on hazardous reagents and enhances scalability. This methodological innovation is expected to facilitate the compound's broader adoption in pharmaceutical manufacturing and research.

In summary, 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-acetic acid (CAS: 1361690-51-8) represents a versatile and pharmacologically active compound with diverse applications in drug discovery and development. Its anti-inflammatory, analgesic, and anticancer properties, coupled with advancements in synthetic methodologies, position it as a valuable candidate for further preclinical and clinical investigations. Future research should focus on elucidating its pharmacokinetics and pharmacodynamics to fully realize its therapeutic potential.